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Compound of Interest

Compound Name:
1-(5-Fluoro-pyridin-3-yl)-

propylamine

CAS No.: 1249949-01-6

Cat. No.: B1398943

Get Quote

1-(5-Fluoro-pyridin-3-yl)-propylamine is a heterocyclic amine that, while commercially

available, exists in a space with limited public-domain research and characterization data. This

guide is structured to provide maximum value by not only presenting the available factual data

but also by building upon it with expert-driven, scientifically grounded hypotheses regarding its

synthesis and application. We will delve into plausible synthetic routes based on established

organic chemistry principles and explore its potential as a valuable building block in medicinal

chemistry, particularly in the context of contemporary drug discovery. This document serves as

both a technical data sheet and a strategic primer for researchers considering this molecule for

their programs.

Molecular Overview and Physicochemical
Properties
1-(5-Fluoro-pyridin-3-yl)-propylamine is a substituted pyridine derivative. The core structure

features a pyridine ring, a common motif in pharmaceuticals, functionalized with a fluorine atom

and a propyl-amine side chain. The strategic placement of the fluorine atom at the 5-position
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can significantly influence the molecule's electronic properties and metabolic stability, making it

an intriguing building block for medicinal chemistry.

Table 1: Physicochemical and Identification Data

Property Value Source

CAS Number 1379955-15-3

Molecular Formula C₈H₁₁FN₂

Molecular Weight 154.19 g/mol

Canonical SMILES CCC(C1=CC(F)=CN=C1)N

Physical Form

Data not publicly available;

likely a liquid or low-melting

solid at STP.

-

Solubility

Data not publicly available;

expected to be soluble in

organic solvents like methanol,

ethanol, and dichloromethane.

-

Boiling/Melting Point Data not publicly available. -

Proposed Synthesis and Mechanistic Rationale
While specific, validated synthesis protocols for 1-(5-Fluoro-pyridin-3-yl)-propylamine are not

extensively published in peer-reviewed literature, a robust and logical synthetic route can be

proposed based on well-established named reactions in organic chemistry. A highly plausible

approach involves the reductive amination of a ketone precursor.

This proposed pathway is selected for its high efficiency, operational simplicity, and the

commercial availability of the starting materials. Reductive amination is a cornerstone of amine

synthesis in pharmaceutical development due to its reliability and tolerance of various

functional groups.

Proposed Synthetic Pathway: Reductive Amination
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The synthesis can be envisioned in two primary steps starting from 3-bromo-5-fluoropyridine:

Grignard Reaction: Formation of the ketone intermediate, 1-(5-fluoropyridin-3-yl)propan-1-

one, via a Grignard reaction between 3-bromo-5-fluoropyridine and propanoyl chloride.

Reductive Amination: Conversion of the ketone to the target primary amine using an

ammonia source and a reducing agent.
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3-Bromo-5-fluoropyridine

Intermediate Ketone
1-(5-fluoropyridin-3-yl)propan-1-one

1. Mg, THF
2. Add Propanoyl Chloride

Propanoyl Chloride

1-(5-Fluoro-pyridin-3-yl)-propylamine
(Target Molecule)

NH₃, NaBH(OAc)₃, DCE

Step 1:
Grignard Reaction

Step 2:
Reductive Amination
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1-(5-Fluoro-pyridin-3-yl)-propylamine
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Further Synthesis
(e.g., Amide Coupling, Alkylation)

Chemical
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Library of Derivative Compounds

High-Throughput Screening (HTS)
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To cite this document: BenchChem. [Foreword: Navigating the Landscape of a Niche
Chemical Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398943/docs#foreword-navigating-the-landscape-
of-a-niche-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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